Cas no 2034407-16-2 (N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-3-fluorobenzene-1-sulfonamide)

• Product Name: N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-3-fluorobenzene-1-sulfonamide
• CAS No: 2034407-16-2
• MF: C₁₇H₂₃FN₆O₂S
• MW: 394.466924905777
• CID: 6486841
• PubChem ID: 121016896
• Update Time: 2025-07-31

N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-3-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-3-fluorobenzene-1-sulfonamide
• AKOS026700982
• N-((4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)-3-fluorobenzenesulfonamide
• N-[[4-(dimethylamino)-6-piperidin-1-yl-1,3,5-triazin-2-yl]methyl]-3-fluorobenzenesulfonamide
• F6438-3711
• N-{[4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}-3-fluorobenzene-1-sulfonamide
• 2034407-16-2

• Inchi： 1S/C17H23FN6O2S/c1-23(2)16-20-15(21-17(22-16)24-9-4-3-5-10-24)12-19-27(25,26)14-8-6-7-13(18)11-14/h6-8,11,19H,3-5,9-10,12H2,1-2H3
• InChI Key： UXVIHPPBZSLYIE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)F)(NCC1=NC(N(C)C)=NC(=N1)N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 394.15872333g/mol
• Monoisotopic Mass: 394.15872333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 99.7Ų

Additional information on N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-3-fluorobenzene-1-sulfonamide

Introduction to N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-3-fluorobenzene-1-sulfonamide (CAS No. 2034407-16-2)

N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-3-fluorobenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service Number (CAS No. 2034407-16-2), represents a unique molecular architecture that combines several pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-3-fluorobenzene-1-sulfonamide features a central triazine ring substituted with various functional groups. The presence of a dimethylamino group at the 4-position and a piperidin-1-yl moiety at the 6-position introduces significant potential for biological activity. Additionally, the 3-fluorobenzene-1-sulfonamide moiety contributes to the compound's overall complexity and may play a crucial role in its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional properties of this compound. The triazine core is known for its versatility in medicinal chemistry, often serving as a scaffold for designing molecules with enhanced binding affinity and selectivity. The incorporation of the piperidin-1-yl group further enhances the compound's potential as an active pharmaceutical ingredient (API) by introducing hydrophobic interactions and improving metabolic stability.

One of the most intriguing aspects of N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-3-fluorobenzene-1-sulfonamide is its potential application in addressing complex diseases. Current research indicates that this compound may exhibit inhibitory activity against various enzymes and receptors involved in pathophysiological processes. For instance, studies have suggested that the structural features of this molecule could make it effective against targets associated with inflammation, cancer, and neurodegenerative disorders.

The sulfonamide group in the molecule is particularly noteworthy for its role in drug design. Sulfonamides are well-documented pharmacophores that have been successfully incorporated into numerous therapeutic agents due to their ability to form hydrogen bonds and interact with biological targets. In N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-3-fluorobenzene-1-sulfonamide, the sulfonamide moiety is strategically positioned to maximize its interaction with potential binding sites on biological targets.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments suggest that it exhibits promising binding affinity to certain enzymes and receptors, which could translate into therapeutic efficacy. Furthermore, the presence of both lipophilic and hydrophilic regions in its structure suggests that it may possess favorable pharmacokinetic properties, including good solubility and bioavailability.

The synthesis of N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-3-fluorobenzene-1-sulfonamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. Researchers have leveraged advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions to construct the complex molecular framework efficiently.

As interest in this compound grows, so does the need for detailed toxicological studies to assess its safety profile. Preclinical investigations are underway to evaluate potential side effects and determine optimal dosing regimens. These studies are crucial for advancing the compound from laboratory research to clinical development.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the pace at which compounds like N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-3-fluorobenzene-1-sulfonamide are being explored. Computational models predict potential interactions with biological targets, helping researchers prioritize compounds for experimental validation. This interdisciplinary approach has significantly reduced the time required to identify promising drug candidates.

The future prospects for N-{4-(dimethylamino)-6-(piperidin-1-y l)-1,3 ,5 -triazin -2 - ylmethyl } -3 -fluor ob enz ene - 1 - sul fon am ide are bright , with ongoing research aimed at optimizing its chemical structure for improved efficacy and safety . Collaborative efforts between academic institutions , pharmaceutical companies , and biotechnology firms are essential for translating laboratory findings into tangible therapeutic benefits . p > < p > In conclusion , N-{4-(dimethylamino)-6-( piper id i n - 1 - y l ) - 1 , 3 , 5 - tri az i n - 2 - ylm e t h y l } - 3 - fluoro benz ene - 1 - sul fon am ide ( CAS No . 2034407 -16 -2 ) is a remarkable compound with significant potential in pharmaceutical applications . Its unique molecular architecture , combined with promising preclinical data , makes it a compelling target for further investigation . As research continues to uncover new therapeutic possibilities , this compound may play a pivotal role in addressing some of today's most challenging medical conditions . p >